Cyclopropyl(1-methyl-1H-1,2,4-triazol-5-YL)methanone
Overview
Description
Cyclopropyl(1-methyl-1H-1,2,4-triazol-5-YL)methanone is a chemical compound with the CAS Number: 959239-56-6 . It has a molecular weight of 151.17 . The compound is a liquid at room temperature .
Molecular Structure Analysis
The InChI Code for Cyclopropyl(1-methyl-1H-1,2,4-triazol-5-YL)methanone is 1S/C7H9N3O/c1-10-7 (8-4-9-10)6 (11)5-2-3-5/h4-5H,2-3H2,1H3 . This indicates the presence of a cyclopropyl group, a methyl group, a 1,2,4-triazol-5-YL group, and a methanone group in the molecule.Physical And Chemical Properties Analysis
Cyclopropyl(1-methyl-1H-1,2,4-triazol-5-YL)methanone is a liquid at room temperature . It has a molecular weight of 151.17 .Scientific Research Applications
Pharmaceutical Applications
Compounds containing the 1,2,3-triazole moiety have found broad applications in drug discovery . They are part of essential building blocks like amino acids, nucleotides, etc . Many prominent medicinal compounds having a 1,2,3-triazole core are available in the market .
Antibacterial and Antimycobacterial Activities
Derivatives of 1,3-diazole show different biological activities such as antibacterial and antimycobacterial activities . This suggests that “Cyclopropyl(1-methyl-1H-1,2,4-triazol-5-YL)methanone” could potentially be used in the development of new antibacterial and antimycobacterial drugs.
Anti-inflammatory and Antitumor Activities
1,3-diazole derivatives also exhibit anti-inflammatory and antitumor activities . This indicates that “Cyclopropyl(1-methyl-1H-1,2,4-triazol-5-YL)methanone” could be used in the development of anti-inflammatory and antitumor drugs.
Antidiabetic and Anti-allergic Activities
1,3-diazole derivatives have been reported to show antidiabetic and anti-allergic activities . This suggests potential applications of “Cyclopropyl(1-methyl-1H-1,2,4-triazol-5-YL)methanone” in the treatment of diabetes and allergies.
Antiviral and Antioxidant Activities
1,3-diazole derivatives have shown antiviral and antioxidant activities . This suggests that “Cyclopropyl(1-methyl-1H-1,2,4-triazol-5-YL)methanone” could potentially be used in the development of antiviral drugs and antioxidants.
Industrial Applications
Compounds containing the 1,2,3-triazole moiety are widely used in industrial applications such as dyes, photographic materials, photostabilizers, agrochemicals, and corrosion inhibitors . This suggests potential industrial applications of “Cyclopropyl(1-methyl-1H-1,2,4-triazol-5-YL)methanone”.
properties
IUPAC Name |
cyclopropyl-(2-methyl-1,2,4-triazol-3-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O/c1-10-7(8-4-9-10)6(11)5-2-3-5/h4-5H,2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LRDUGCRNSYHVGW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NC=N1)C(=O)C2CC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00650943 |
Source
|
| Record name | Cyclopropyl(1-methyl-1H-1,2,4-triazol-5-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00650943 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclopropyl(1-methyl-1H-1,2,4-triazol-5-YL)methanone | |
CAS RN |
959239-56-6 |
Source
|
| Record name | Cyclopropyl(1-methyl-1H-1,2,4-triazol-5-yl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00650943 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6'-bromo-4-methoxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one](/img/structure/B1510117.png)
![Imidazo[1,2-a]pyridine-3,8-dicarboxylic acid,3-ethyl ester](/img/structure/B1510127.png)
![Thieno[2,3-b]pyridine-2,3-diamine](/img/structure/B1510155.png)